2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one

• IUPAC Name: 2-[2-(3,4-dichlorophenyl)morpholine-4-carbonyl]-5-methoxy-1H-pyridin-4-one
• InChI: InChI=1S/C17H16Cl2N2O4/c1-24-15-8-20-13(7-14(15)22)17(23)21-4-5-25-16(9-21)10-2-3-11(18)12(19)6-10/h2-3,6-8,16H,4-5,9H2,1H3,(H,20,22)
• InChI Key: OFTIAODYAQYYDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CNC(=CC1=O)C(=O)N2CCOC(C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O4
• Molecular Weight: 383.2 g/mol

Description

2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the Notch signaling pathway. The Notch signaling pathway is a highly conserved signaling pathway that plays a critical role in cell fate determination, differentiation, and proliferation. Dysregulation of the Notch signaling pathway has been implicated in the development of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one inhibits the Notch signaling pathway by inhibiting the γ-secretase complex, which is responsible for the cleavage of the Notch receptor. The Notch receptor is a transmembrane protein that plays a critical role in cell fate determination, differentiation, and proliferation. The Notch receptor is cleaved by the γ-secretase complex, which releases the Notch intracellular domain (NICD) into the cytoplasm. The NICD then translocates to the nucleus and activates the transcription of downstream target genes. Inhibition of the γ-secretase complex by this compound prevents the cleavage of the Notch receptor, thereby inhibiting the Notch signaling pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of the Notch signaling pathway by this compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and promote differentiation. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid beta, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one has several advantages for lab experiments. This compound is a small molecule inhibitor that can be easily synthesized and purified. This compound is also highly specific for the Notch signaling pathway, which makes it a valuable tool for studying the role of the Notch signaling pathway in various diseases. However, there are also limitations to using this compound in lab experiments. This compound is a reversible inhibitor, which means that its effects are transient and can be reversed by removing the inhibitor. In addition, this compound can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one in scientific research. One future direction is the development of more potent and specific inhibitors of the Notch signaling pathway. Another future direction is the use of this compound in combination with other inhibitors to target multiple signaling pathways simultaneously. In addition, the use of this compound in animal models of disease can provide valuable insights into the role of the Notch signaling pathway in disease pathogenesis. Finally, the development of new drug delivery systems for this compound can improve its efficacy and reduce its off-target effects.

Synthesis Methods

2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one can be synthesized using a multistep synthetic route. The synthesis of this compound involves the reaction of 3,4-dichloroaniline with morpholine to form 2-(3,4-dichlorophenyl)morpholine. The 2-(3,4-dichlorophenyl)morpholine is then reacted with 5-methoxypyridine-2-carboxylic acid to form this compound. The final product is then purified using column chromatography.

Scientific Research Applications

2-{[2-(3,4-dichlorophenyl)morpholin-4-yl]carbonyl}-5-methoxypyridin-4(1H)-one has been widely used in scientific research for its ability to inhibit the Notch signaling pathway. The Notch signaling pathway is a highly conserved signaling pathway that plays a critical role in cell fate determination, differentiation, and proliferation. Dysregulation of the Notch signaling pathway has been implicated in the development of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. This compound has been shown to inhibit the Notch signaling pathway by inhibiting the γ-secretase complex, which is responsible for the cleavage of the Notch receptor. Inhibition of the Notch signaling pathway by this compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and promote differentiation.